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Compound of Interest

Compound Name: BOC-L-phenylalanine-d8

Cat. No.: B563412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of BOC-L-phenylalanine-
d8, a deuterated derivative of the widely used protected amino acid. This guide is intended to

assist researchers, scientists, and drug development professionals in sourcing high-quality

BOC-L-phenylalanine-d8 by providing a comparative landscape of available suppliers and

their quality specifications.

Introduction
BOC-L-phenylalanine-d8 (N-tert-Butoxycarbonyl-L-phenylalanine-d8) is a stable isotope-

labeled amino acid that plays a crucial role in various stages of pharmaceutical research and

development. The incorporation of deuterium atoms into the phenylalanine structure provides a

valuable tool for mass spectrometry-based applications, including pharmacokinetic studies,

metabolic profiling, and as an internal standard in quantitative bioanalysis. The tert-

butoxycarbonyl (BOC) protecting group ensures its stability and facilitates its use in peptide

synthesis. Given its specialized application, ensuring the chemical and isotopic purity of BOC-
L-phenylalanine-d8 is paramount for generating accurate and reproducible experimental data.

Suppliers and Product Offerings
Several chemical suppliers specialize in the provision of stable isotope-labeled compounds,

including BOC-L-phenylalanine-d8 and its variants. The following is a non-exhaustive list of

identified suppliers:
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MCE (MedChemExpress): Offers BOC-L-phenylalanine-d8 and BOC-L-phenylalanine-d5,

highlighting their use as tracers and internal standards for quantitative analysis by NMR, GC-

MS, or LC-MS.[1][2]

Isotope Science / Alfa Chemistry: Provides BOC-L-phenylalanine-d8 and notes its

application in deuterated drug development and various analytical fields.[1]

Cambridge Isotope Laboratories, Inc.: A well-established supplier of stable isotope-labeled

compounds, offering L-Phenylalanine-N-t-Boc (ring-D₅, 98%).[3]

LGC Standards: Offers N-Boc-L-phenyl-d5-alanine for use as a certified reference material.

[4]

Quality Specifications
The quality of BOC-L-phenylalanine-d8 is determined by a range of physicochemical

properties and purity levels. When selecting a supplier, it is crucial to scrutinize their product

specifications, which are typically detailed in the Certificate of Analysis (CoA). The following

table summarizes key quality parameters for BOC-L-phenylalanine-d8 and its d5 variant

based on available supplier data.
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Parameter
BOC-L-
phenylalanine-d8

BOC-L-
phenylalanine-d5

Non-Deuterated
BOC-L-
phenylalanine (for
reference)

Supplier Examples
MCE, Isotope Science

/ Alfa Chemistry

MCE, Cambridge

Isotope Laboratories

Chem-Impex, Thermo

Scientific, Sigma-

Aldrich

CAS Number 106881-07-6 121695-40-7 (ring-D₅) 13734-34-4

Molecular Formula C₁₄H₁₁D₈NO₄ C₁₄H₁₄D₅NO₄ C₁₄H₁₉NO₄

Molecular Weight ~273.35 g/mol
~270.34 g/mol (ring-

D₅)
~265.31 g/mol

Isotopic Purity
Not consistently

specified
≥98% (ring-D₅) N/A

Chemical Purity High Purity[1] ≥98%[3]

≥99% to ≥99.5% (by

HPLC or Titration)[5]

[6]

Appearance
White to off-white

solid

White to off-white

solid

White crystalline

powder[5][7]

Melting Point
Not consistently

specified

Not consistently

specified
85-88 °C[8]

Optical Rotation
Not consistently

specified

Not consistently

specified

+24° to +26° (c=1,

ethanol)[8]

Experimental Protocols and Quality Control
The quality control of BOC-L-phenylalanine-d8 involves a suite of analytical techniques to

confirm its identity, purity, and isotopic enrichment. While specific protocols from suppliers are

proprietary, the following methodologies are standard in the industry for the analysis of amino

acids and their derivatives.

Identity and Structural Confirmation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://isotope-science.alfa-chemistry.com/product/boc-l-phenylalanine-d8-cas-106881-07-6-545183.html
https://pubmed.ncbi.nlm.nih.gov/37755266/
https://www.chromatographyonline.com/view/quality-control-in-gc-ms-analysis-of-amino-acids
https://www.thermofisher.com/order/catalog/product/275640050
https://www.chromatographyonline.com/view/quality-control-in-gc-ms-analysis-of-amino-acids
https://www.chemimpex.com/products/00775
http://www.orgsyn.org/demo.aspx?prep=CV7P0075
http://www.orgsyn.org/demo.aspx?prep=CV7P0075
https://www.benchchem.com/product/b563412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are fundamental

for confirming the chemical structure. For deuterated compounds, ²H NMR is also employed

to determine the positions and extent of deuteration.[9]

Mass Spectrometry (MS): Provides accurate molecular weight determination, confirming the

incorporation of deuterium atoms. Techniques such as GC-MS and LC-MS are routinely

used.[5][10]

Purity Assessment
High-Performance Liquid Chromatography (HPLC): A primary method for determining

chemical purity by separating the main compound from any impurities.[11]

Thin-Layer Chromatography (TLC): A qualitative method to quickly assess the presence of

impurities.[11]

Elemental Analysis: Determines the percentage of carbon, hydrogen, and nitrogen, which

should align with the calculated values for the molecular formula.[11]

Isotopic Enrichment
Mass Spectrometry (MS): The most common technique to quantify the level of isotopic

enrichment by analyzing the mass distribution of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Can also be used to estimate the

degree of deuteration at specific sites.

A general workflow for selecting a suitable supplier for BOC-L-phenylalanine-d8 is outlined in

the diagram below.
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Define Research Needs
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Supplier Selection Workflow for BOC-L-phenylalanine-d8

Conclusion
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The selection of a reliable supplier for BOC-L-phenylalanine-d8 is a critical step for any

research or development project that relies on accurate and reproducible results. By carefully

evaluating the quality specifications provided in the Certificate of Analysis and understanding

the analytical methods used for quality control, researchers can ensure the integrity of their

starting materials. This guide serves as a foundational resource to aid in this selection process,

emphasizing the importance of isotopic and chemical purity for the successful application of

this valuable research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b563412#boc-l-phenylalanine-d8-supplier-and-quality-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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